4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95%

• IUPAC Name: 2-[3-(pyrrolidine-1-carbonyl)phenyl]-1H-pyridin-4-one
• InChI: InChI=1S/C16H16N2O2/c19-14-6-7-17-15(11-14)12-4-3-5-13(10-12)16(20)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,17,19)
• InChI Key: RUVOHTSOGYUDGO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC(=O)C=CN3
• Molecular Formula: C16H16N2O2
• DSSTOX Substance ID: DTXSID30692775
• Molecular Weight: 268.31 g/mol
• CAS RN: 1261910-91-1

Description

4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% (4-OH-2-PCP) is a synthetic compound that has been studied for its potential applications in laboratory experiments and scientific research. It is a colorless solid that is soluble in water and other organic solvents, and has a melting point of 123-126 °C. 4-OH-2-PCP is a potent agonist of the NMDA receptor and has been used in a variety of research studies.

Scientific Research Applications

4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% has been studied for its potential applications in scientific research. It has been used as a tool to study the NMDA receptor and its role in neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. It has also been used to study the effects of NMDA receptor agonists on behavior and learning. In addition, 4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% has been used to study the effects of NMDA receptor agonists on memory and cognition.

Mechanism of Action

4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% is a potent agonist of the NMDA receptor. It binds to the NMDA receptor and activates the receptor, leading to the release of neurotransmitters such as glutamate and aspartate. Activation of the NMDA receptor leads to an increase in calcium levels in the cell, which can have a variety of effects on the cell, including the activation of enzymes and the production of proteins.
Biochemical and Physiological Effects
4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% has been studied for its biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as glutamate and aspartate, which can lead to an increase in brain activity. In addition, 4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% has been shown to increase the production of proteins and enzymes, which can lead to changes in the structure and function of cells.

Advantages and Limitations for Lab Experiments

4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% has several advantages for laboratory experiments. It is a potent agonist of the NMDA receptor and can be used to study the effects of NMDA receptor agonists on behavior, cognition, and memory. In addition, it is soluble in water and other organic solvents, making it easy to use in experiments. However, it is important to note that 4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% can be toxic in high doses and can have serious side effects.

Future Directions

The potential applications of 4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% in scientific research are vast. Future research could focus on the effects of 4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% on neurodegenerative diseases such as Alzheimer’s and Parkinson’s. In addition, future research could focus on the effects of 4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% on behavior and learning. Finally, future research could focus on the effects of 4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% on memory and cognition.

Synthesis Methods

4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% can be synthesized using a two-step process. The first step involves the reaction of 4-hydroxybenzaldehyde and 3-pyrrolidinylcarbonylphenylhydrazine in the presence of an acid catalyst. This reaction yields the hydrazone product. The second step involves the reaction of the hydrazone product with sodium nitrite in the presence of an acid catalyst. This yields 4-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95% as the final product.